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Compound of Interest

Compound Name: Z-360

Cat. No.: B1260678

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is paramount. This document provides essential procedural
guidance for the personal protective equipment (PPE), operational handling, and disposal of Z-
360 (also known as Nastorazepide), a potent and orally active gastrin/CCK-2 receptor
antagonist.[1][2] Adherence to these guidelines is critical to ensure laboratory safety and
experimental integrity.

Hazard Identification and Classification

Z-360 is classified with several hazards that necessitate careful handling.[3] Understanding
these classifications is the first step in implementing appropriate safety measures.

GHS Classification:

o Skin Irritation (Category 2)[3]

e Serious Eye Damage (Category 1)[3]
o Respiratory Sensitization (Category 1)
o Skin Sensitization (Category 1)

o Germ Cell Mutagenicity (Category 2)

e Reproductive Toxicity (Category 2)
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BENGHE

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[3]

o Chronic Aquatic Toxicity (Category 4)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to mitigate the risks associated with Z-360. The

following table summarizes the required PPE for various laboratory operations.
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Operational and Handling Protocols

Safe handling practices are crucial to prevent exposure and contamination. The following
workflows outline the standard procedures for working with Z-360.

Workflow for Handling Solid Z-360

Don appropriate PPE

'

Work within a chemical fume hood

'

Carefully weigh the required amount of Z-360

'

Transfer to a suitable container for dissolution

'

Clean weighing utensils and surfaces

'

Store remaining solid in a tightly sealed container

Click to download full resolution via product page
Caption: Standard procedure for weighing and handling solid Z-360.
Emergency First Aid Procedures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air and monitor their
breathing. If breathing is difficult, provide
oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

[3]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing and shoes. Seek

medical attention.[3]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Rinse mouth with water. Do not induce vomiting
unless directed by medical personnel. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[3]

Spill and Disposal Management

Proper management of spills and waste is essential to protect personnel and the environment.

Workflow for Z-360 Spill Cleanup
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Evacuate and secure the area

'

Don appropriate spill response PPE

'

Cover the spill with a suitable absorbent material

'

Sweep up the material and place it in a sealed container for disposal

'

Clean the spill area with soap and water

'

Dispose of all contaminated materials as hazardous waste

Click to download full resolution via product page
Caption: Step-by-step guide for cleaning up a Z-360 spill.

Disposal Plan: All waste containing Z-360, including empty containers, contaminated PPE, and
spill cleanup materials, must be disposed of as hazardous waste.

e Solid Waste: Collect in a designated, labeled, and sealed container.

» Liquid Waste: Collect in a designated, labeled, and sealed container. Do not pour down the
drain.[3]

o Disposal Route: Arrange for collection by a specialized disposal company in accordance with
national and local regulations.[3]
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Experimental Protocols

Detailed methodologies are critical for reproducibility and safety in research involving Z-360.

In Vitro Cell Viability Assay (MTS Assay) This protocol is adapted from studies evaluating the

effect of Z-360 on cancer cell lines.[1]

Cell Seeding: Plate MIA PaCa-2/hCCK2R cells in 96-well plates and allow them to adhere for
three days.

Serum Starvation: Replace the medium with serum-free medium and incubate for 24 hours.

Z-360 Treatment: Add Z-360 solution (e.g., 1, 10, or 100 nM) to the appropriate wells and
incubate for 1 hour.[1]

Gastrin Stimulation: Add gastrin-17 or gastrin-34 solution (e.g., 0.001 to 1 nM) to the wells
and incubate for 24 hours under serum-free conditions.[1]

MTS Assay: Add Cell Titer 96 Aqueous One Solution to each well and incubate.

Data Acquisition: Measure the absorbance at 490 nm to determine cell viability.

In Vivo Tumor Xenograft Studies in Mice This protocol is a general representation of in vivo
studies conducted with Z-360.[1]

Tumor Cell Implantation: Subcutaneously implant MIA PaCa-2 cells into the flank of
immunodeficient mice.

Tumor Growth: Monitor tumor growth until a specified volume is reached (e.g., 100 mm?).[4]

Randomization: Randomize animals into treatment groups (e.g., vehicle, Z-360, gemcitabine,
combination).

Dosing: Administer Z-360 orally (p.o.) at the specified dose and schedule (e.g., daily).

Monitoring: Measure tumor volume and body weight regularly (e.g., three times a week).[4]
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» Endpoint: Sacrifice animals when tumors reach the maximum allowed size or if significant
weight loss occurs.[4]

e Analysis: Excise tumors for weight measurement and further analysis (e.g., TUNEL staining,
PCR).[1]

Logical Relationship of Z-360's Mechanism of Action

Z-360 (Nastorazepide) | antagonizes

inhibits _ suppresses _
Ll Ll

activates CCK2 Receptor Apoptosis Tumor Growth

//-V

Gastrin

Click to download full resolution via product page

Caption: Z-360 antagonizes the CCK2 receptor, blocking gastrin's anti-apoptotic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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